Cas no 1261880-64-1 (2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine
• CAS No: 1261880-64-1
• MF: C₁₃H₆F₇NO
• MW: 325.181667804718
• CID: 4924422
• Update Time: 2025-08-03

2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C13H6F7NO/c14-11-10(12(15,16)17)8(5-6-21-11)7-3-1-2-4-9(7)22-13(18,19)20/h1-6H
• InChI Key： RHEZQZFCHBYQKU-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=CC=1C1C=CC=CC=1OC(F)(F)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 5
• Topological Polar Surface Area: 22.1

Additional information on 2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine

Comprehensive Analysis of 2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine (CAS No. 1261880-64-1)

The compound 2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine (CAS No. 1261880-64-1) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the trifluoromethoxy and trifluoromethyl groups, contribute to its enhanced stability and bioactivity. Researchers are increasingly interested in this compound due to its role in the development of novel small-molecule inhibitors and crop protection agents.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in drug discovery and material science. The presence of fluoro and trifluoromethyl substituents in 2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine enhances its lipophilicity and metabolic stability, making it a valuable scaffold for medicinal chemistry. This aligns with the growing trend of optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in drug candidates.

The synthesis of CAS No. 1261880-64-1 involves multi-step organic reactions, including cross-coupling and fluorination techniques. Advanced methods such as palladium-catalyzed coupling and electrophilic fluorination are often employed to achieve high yields and purity. These processes are critical for ensuring the compound's suitability in high-throughput screening and structure-activity relationship (SAR) studies.

From an industrial perspective, 2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine is gaining attention for its potential in agrochemical formulations. The trifluoromethoxy group, in particular, is known to improve pesticidal activity by enhancing binding affinity to target enzymes. This has led to increased research into its use as a broad-spectrum insecticide or herbicide, addressing global challenges in food security and sustainable agriculture.

Environmental and regulatory considerations are also pivotal when discussing fluorinated pyridines. The compound's biodegradability and ecotoxicological profile are under scrutiny to ensure compliance with REACH and other international standards. Innovations in green chemistry are being explored to minimize waste and hazardous byproducts during its production.

In summary, 2-Fluoro-4-(2-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)pyridine (CAS No. 1261880-64-1) represents a versatile and high-value chemical entity. Its applications span pharmaceuticals, agrochemicals, and material science, making it a focal point for interdisciplinary research. As the scientific community continues to explore its potential, this compound is poised to play a critical role in addressing some of the most pressing challenges in modern chemistry and biology.